Cas no 2375270-56-5 (3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride)

• Product Name: 3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride
• CAS No: 2375270-56-5
• MF: C₄H₈ClN₃O₂
• MW: 165.578219413757
• CID: 5461740
• Update Time: 2025-10-31

3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride
• 3-(1-aminoethyl)-1,2,4-oxadiazol-5-ol hydrochloride
• Z3886155136

• Inchi： 1S/C4H7N3O2.ClH/c1-2(5)3-6-4(8)9-7-3;/h2H,5H2,1H3,(H,6,7,8);1H
• InChI Key： LJXMDFACYGGNMC-UHFFFAOYSA-N
• SMILES： Cl.O1C(NC(C(C)N)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 165
• Topological Polar Surface Area: 76.7

Additional information on 3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride

Comprehensive Overview of 3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride (CAS No. 2375270-56-5)

3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride (CAS No. 2375270-56-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both aminoethyl and oxadiazolone moieties makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

Researchers are increasingly interested in CAS No. 2375270-56-5 due to its potential applications in small-molecule therapeutics and medicinal chemistry. Recent studies highlight its role as a scaffold for kinase inhibitors, a hot topic in oncology and inflammation research. The compound's hydrochloride salt form enhances its solubility, a critical factor for bioavailability—a key concern in modern drug development. This aligns with the growing demand for bioavailable drug candidates, a frequently searched term in pharmaceutical forums.

The synthesis of 3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride involves multi-step organic reactions, including cyclization and amination processes. Its oxadiazole core is particularly noteworthy, as this structure is often associated with hydrogen bond acceptors—a feature highly valued in fragment-based drug design. This connects to trending searches like "hydrogen bonding in drug-target interactions", reflecting the compound's relevance in computational chemistry and molecular modeling.

Analytical characterization of CAS No. 2375270-56-5 typically employs advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent requirements for high-throughput screening (HTS) libraries, another area of intense research interest. The compound's stability under physiological conditions is frequently investigated, addressing common queries about compound shelf life in research settings.

In the context of green chemistry trends, efforts to optimize the synthesis of 3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride focus on reducing organic solvent use and improving atom economy. This responds to the increasing search volume for environmentally friendly synthesis methods in pharmaceutical manufacturing. The compound's potential as a building block for peptidomimetics also aligns with current interests in macrocyclic drug development, a rapidly growing segment in the pharmaceutical industry.

From a regulatory perspective, CAS No. 2375270-56-5 is primarily used in research settings, with no reported commercial drug applications yet. However, its structural features make it valuable for structure-activity relationship (SAR) studies, particularly in exploring allosteric modulation of protein targets—a trending topic in drug discovery circles. The hydrochloride salt form also addresses common formulation challenges, connecting to frequent searches about salt selection in preformulation studies.

The future research directions for 3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride may include exploration of its metabolic stability and cytochrome P450 interactions, critical parameters in ADME/Tox studies. These aspects are increasingly important as evidenced by rising searches for early-stage ADME profiling. Additionally, its potential in proteolysis targeting chimera (PROTAC) design represents an exciting frontier, connecting to one of the most searched topics in contemporary drug discovery.

In summary, 3-(1-Aminoethyl)-4H-1,2,4-oxadiazol-5-one;hydrochloride (CAS No. 2375270-56-5) represents a versatile research chemical with significant potential in medicinal chemistry. Its unique structural features address multiple current research priorities, from bioavailability enhancement to targeted protein degradation strategies. As research continues, this compound may emerge as a valuable tool in addressing unmet medical needs through innovative therapeutic approaches.